4-[(6-fluoro-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol

• IUPAC Name: 4-[(6-fluoro-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol
• InChI: InChI=1S/C13H15FN2OS/c14-8-1-6-11-12(7-8)18-13(16-11)15-9-2-4-10(17)5-3-9/h1,6-7,9-10,17H,2-5H2,(H,15,16)
• InChI Key: MQTDDPOWJRRPQF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC2=NC3=C(S2)C=C(C=C3)F)O
• Molecular Formula: C13H15FN2OS
• Molecular Weight: 266.34 g/mol

Description

The compound “4-[(6-fluoro-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol” is a derivative of benzothiazole, which is a heterocyclic compound. Benzothiazoles are known for their wide range of biological activities and are used in the development of various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely include a benzothiazole ring (a bicyclic entity made up of benzene and thiazole rings) attached to a cyclohexanol group via an amine linkage.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives can be quite diverse, depending on the functional groups attached to the benzothiazole core.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-[(6-fluoro-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol” would depend on its exact molecular structure. Benzothiazole derivatives generally have good stability and moderate polarity.

Scientific Research Applications

Ligands for Metal Extraction

. The unique structure of benzothiazole allows it to bind with various metal ions, making it useful in the field of metal extraction and recycling.

Optical Materials

. Their unique photophysical properties make them suitable for use in various optical devices, including sensors and imaging equipment.

Fibroblast Growth Factor Antagonists

. This could have implications in the treatment of diseases related to abnormal fibroblast growth, such as certain types of cancer.

Autotaxin Inhibitors

. Autotaxin is an enzyme that has been implicated in the progression of several diseases, including cancer and inflammatory conditions.

Inhibitors of Wnt Antagonist DKK

. This could have potential applications in the treatment of diseases where the Wnt signaling pathway is disrupted, such as certain types of cancer.

Cytosolic Phospholipase A2α Inhibitors

. This enzyme plays a key role in the inflammatory response, so inhibitors could have potential applications in the treatment of inflammatory diseases.

Anti-tubercular Compounds

.

Antibacterial Activity

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Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary greatly depending on their chemical structure and the target they interact with. Some benzothiazole derivatives have shown antimicrobial, antifungal, and antitubercular activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety measures should be taken when handling and storing the compound.

Future Directions

Benzothiazole derivatives are a focus of ongoing research due to their wide range of biological activities. Future research may explore new synthetic methods, potential biological activities, and applications of these compounds.